3-allyl-1-((3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 1-[[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-prop-2-enylquinazoline-2,4-dione
• InChI: InChI=1S/C20H15BrN4O3/c1-2-11-24-19(26)15-5-3-4-6-16(15)25(20(24)27)12-17-22-18(23-28-17)13-7-9-14(21)10-8-13/h2-10H,1,11-12H2
• InChI Key: MXLJYVLIDOJQNQ-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=CC=CC=C2N(C1=O)CC3=NC(=NO3)C4=CC=C(C=C4)Br
• Molecular Formula: C20H15BrN4O3
• Molecular Weight: 439.3 g/mol

Description

3-allyl-1-((3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H15BrN4O3 and its molecular weight is 439.269. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Alkylation and Bromination : Studies show that compounds like 3-allyl-1-((3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione undergo alkylation and subsequent bromination. This process has been studied and compared with similar compounds to understand the bromination route of 1-allyl-substituted 2-oxo azaheterocycles (Ukrainets et al., 2011).

• Molecular Structure and Spectroscopic Studies : New series of N- and S-alkylated products related to quinazolin-4(3H)-one derivatives were synthesized and studied for their molecular structure and spectroscopic properties. This includes an analysis of their reactivity and biological activity predictions (Hagar et al., 2016).

Biological and Pharmacological Activities

• Antitumor Activity : Some derivatives of quinazoline-2,4(1H,3H)-dione exhibit significant antitumor activities. An improved method for the synthesis of these derivatives was established, showing potential in inhibiting the growth of various human tumor cell lines (Zhou et al., 2013).

• Analgesic and Anti-inflammatory Activities : Research also indicates that 1,3,4-oxadiazole derivatives linked with quinazolin-4-one moiety, synthesized through various steps, show potent analgesic and anti-inflammatory activities. This suggests their potential use in medicinal chemistry (Dewangan et al., 2016).

Structural Analysis and Characterization

• Vibrational Spectroscopic Studies : The vibrational spectroscopic studies, including FT-IR and FT-Raman, of compounds like 6-methyl-1-({[(2E)-2-methyl-3-phenyl-prop-2-en-1-yl]oxy}methyl)-1,2,3,4-tetra-hydroquinazoline-2,4-dione, provide insights into their structural and chemical properties. These studies are crucial for understanding their potential as chemotherapeutic agents (Sebastian et al., 2015).